Cas no 2138561-26-7 (4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde)

• Product Name: 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde
• CAS No: 2138561-26-7
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 6454669
• PubChem ID: 165897450
• Update Time: 2025-05-19

4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1154048
• 2138561-26-7
• 4-(3,3-dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde
• 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C13H16OS/c1-13(2)5-3-4-10(7-13)11-6-12(8-14)15-9-11/h6-9H,3-5H2,1-2H3
• InChI Key： GYRDVGYTIULIGT-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1=CC(C)(C)CCC1

Computed Properties

• Exact Mass: 220.09218630g/mol
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.3Ų

Additional information on 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde

Introduction to 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde (CAS No. 2138561-26-7)

4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138561-26-7, belongs to a class of molecules that exhibit promising biological activities and material properties. The presence of a thiophene ring system combined with an aldehyde functional group, along with a sterically hindered cyclohexenyl side chain, makes this molecule a subject of intense research interest.

The structural motif of 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde is highly intriguing from a chemical perspective. The thiophene ring is a heterocyclic aromatic compound that is widely recognized for its role in various natural products and pharmaceuticals. Its stability and ability to participate in π-stacking interactions make it an excellent scaffold for drug design. The aldehyde group at the 2-position of the thiophene ring provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the 3,3-dimethylcyclohex-1-enyl side chain introduces steric hindrance and conformational flexibility, which can influence the molecule's biological activity and solubility.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde. Studies have shown that thiophene derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aldehyde group in this compound can serve as a precursor for the synthesis of Schiff bases and other bioactive molecules. Furthermore, the steric environment provided by the dimethylcyclohexenyl group may enhance binding affinity to biological targets, making it a valuable candidate for drug development.

One of the most exciting aspects of 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde is its potential application in materials science. Thiophene-based compounds are known for their excellent electronic properties, making them suitable for use in organic semiconductors, conductive polymers, and light-emitting diodes (LEDs). The aldehyde group can be further functionalized to create cross-linked networks or to incorporate other functional units that enhance material performance. Recent research has demonstrated the use of thiophene derivatives in flexible electronics and photovoltaic devices, highlighting their importance in advanced technological applications.

The synthesis of 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde presents both challenges and opportunities for synthetic chemists. The introduction of the dimethylcyclohexenyl group requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and organometallic chemistry have been employed to achieve this goal. These methods not only improve efficiency but also allow for the introduction of additional functional groups, expanding the chemical space available for further derivatization.

The biological evaluation of 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde has revealed several promising leads. In vitro studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been found to inhibit enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and cancer progression. Additionally, preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases.

The structural diversity offered by 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde also makes it an attractive scaffold for structure-based drug design. By modifying different parts of the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These computational approaches provide valuable insights into the binding mechanism and help guide the design of more potent derivatives.

The future prospects for 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde are vast and exciting. As our understanding of its chemical properties and biological activities grows, so does its potential for therapeutic applications. Ongoing research aims to explore new synthetic routes that improve yield and sustainability while expanding the range of possible derivatives. Furthermore, clinical studies are being planned to evaluate its efficacy in treating various diseases.

In conclusion,4-(3,3-Dimethylcyclohex-1-en-1-y/thiophene)-carbaldehyde (CAS No. 2138561267)is a versatile compound with significant potential in both pharmaceuticals and materials science Its unique structure offers opportunities for innovation across multiple disciplines making it a valuable subject of study